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Compound of Interest

Compound Name: Aluminium chloridephosphate

Cat. No.: B15174974

CAS Number: 7784-30-7

Abstract

This technical guide provides an in-depth overview of aluminum phosphate, a versatile
inorganic compound with significant applications in catalysis and as a pharmaceutical
excipient, particularly as an adjuvant in vaccines. This document details its chemical and
physical properties, outlines experimental protocols for its synthesis, and explores its
mechanism of action as a vaccine adjuvant through the lens of immunological signaling
pathways. Furthermore, it presents a standardized workflow for the characterization of its
catalytic activity. The information is intended for researchers, scientists, and professionals in
the field of drug development to support and advance their research and development
activities.

Chemical and Physical Properties

Aluminum phosphate (AIPOa4) is a salt of aluminum and phosphoric acid. It occurs naturally as
the mineral berlinite.[1] Its properties can vary depending on its crystalline form and degree of
hydration.

Chemical Identifiers
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A comprehensive list of chemical identifiers for aluminum phosphate is provided in the table

below, facilitating its unambiguous identification across various databases and regulatory

frameworks.
Identifier Type Value
CAS Number 7784-30-7[1][2][3][4]
EC Number 232-056-9[1][2][4]
PubChem CID 64655[1][5]
UNII F92V3S5210][1]
ChEMBL ID CHEMBL3833315[1][5]
DrugBank ID DB14517[1][5]
RTECS Number TB6450000[1]

INChI=1S/Al.LH304P/c;1-5(2,3)4/h;

InChl

(H3,1,2,3,4)/g9+3;/p-3[1][5]
InChIKey ILRRQNADMUWWFW-UHFFFAOYSA-K[1][5]
SMILES [O-]P(=0)([O-])[O-].[AI+3][5]

Physicochemical Data

The key physical and chemical properties of anhydrous aluminum phosphate are summarized

in the table below. These properties are crucial for its application in various fields.
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Property Value

Molecular Formula AIPO4[1][3]

Molar Mass 121.95 g/mol [1][2][3]

Appearance White, crystalline powder[1][6]

Density 2.566 g/cm3[1][7]

Melting Point 1,800 °C (decomposes)[1][6]

Solubility in water Insoluble[6][7][8]

Solubility Very slightly soluble in HCl and HNOs[1][6][7]

Synthesis of Aluminum Phosphate

Aluminum phosphate can be synthesized through various methods, with co-precipitation and
hydrothermal synthesis being the most common for producing materials with controlled
properties for specific applications.

Experimental Protocol: Co-precipitation Synthesis of
Aluminum Phosphate Nanoparticles

This protocol details the synthesis of aluminum phosphate nanoparticles via a chemical co-
precipitation method. This method is valued for its simplicity and scalability.

Materials:

Aluminum chloride hexahydrate (AICI3-6H20)

Disodium phosphate dihydrate (NazHPO4-2H20)

Sodium hydroxide (NaOH)

Deionized water

Procedure:
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e Precursor Solution Preparation:
o Prepare a 0.5 M aqueous solution of aluminum chloride hexahydrate.
o Prepare a 0.5 M aqueous solution of disodium phosphate dihydrate.
» Precipitation:
o In a beaker, add the aluminum chloride solution.

o While stirring vigorously, slowly add the disodium phosphate solution dropwise to the
aluminum chloride solution.

o Adjust the pH of the mixture to a desired value (e.g., pH 7.4) by the dropwise addition of a
1 M sodium hydroxide solution. A white precipitate of aluminum phosphate will form.

e Aging:

o Continue stirring the suspension at room temperature for 1-2 hours to allow for the aging
of the precipitate.

e Washing:

o Separate the precipitate from the solution by centrifugation (e.g., 4000 rpm for 10
minutes).

o Discard the supernatant and resuspend the precipitate in deionized water.

o Repeat the centrifugation and washing steps three to four times to remove any unreacted
precursors and by-products.

e Drying:

o Dry the washed precipitate in an oven at 80-100 °C overnight to obtain a fine white powder
of aluminum phosphate nanopatrticles.
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Experimental Protocol: Hydrothermal Synthesis of
Crystalline Aluminum Phosphate

This protocol describes the hydrothermal synthesis of crystalline aluminum phosphate, which
often yields materials with higher crystallinity and controlled morphology.

Materials:

Aluminum nitrate nonahydrate (AI(NO3)3-9H20)

Phosphoric acid (HsPOas, 85%)

Urea (CO(NH2)2)

Deionized water

Procedure:
e Precursor Solution Preparation:

o Dissolve a stoichiometric amount of aluminum nitrate nonahydrate and phosphoric acid in
deionized water in a Teflon-lined stainless steel autoclave. The Al:P molar ratio is typically
maintained at 1:1.

o Add urea to the solution. Urea acts as a precipitating agent that slowly decomposes upon
heating to provide a homogeneous and gradual increase in pH.

e Hydrothermal Treatment:
o Seal the autoclave and place it in an oven.

o Heat the autoclave to a specific temperature (e.g., 150-200 °C) and maintain it for a set
duration (e.g., 12-24 hours). The pressure inside the autoclave will increase due to the
heating of the solution.

e Cooling and Washing:

o Allow the autoclave to cool down to room temperature naturally.
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o Open the autoclave and collect the white precipitate.

o Wash the product with deionized water and ethanol several times by centrifugation to
remove any residual ions.

e Drying and Calcination:
o Dry the washed product in an oven at 80 °C overnight.

o To obtain the crystalline phase, the dried powder is often calcined in a furnace at a high
temperature (e.g., 500-800 °C) for several hours.

Application as a Vaccine Adjuvant

Aluminum phosphate is widely used as an adjuvant in human vaccines to enhance the immune
response to antigens.[9] Its mechanism of action is multifaceted, involving several key
immunological processes.

Mechanism of Action

The adjuvant effect of aluminum phosphate is primarily attributed to two key mechanisms: the
"depot effect” and the activation of the innate immune system, particularly through the NLRP3
inflammasome.

e Depot Effect: Aluminum phosphate particles form a depot at the injection site, which slowly
releases the adsorbed antigen.[7][9] This sustained release prolongs the exposure of the
antigen to the immune system, leading to a more robust and long-lasting immune response.

e Innate Immune System Activation: Aluminum phosphate particles are recognized by the
innate immune system as a "danger signal.” This leads to the recruitment of immune cells,
such as macrophages and dendritic cells, to the injection site.

NLRP3 Inflammasome Signaling Pathway

A critical aspect of the innate immune response to aluminum phosphate is the activation of the
NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome within antigen-
presenting cells (APCs) like macrophages.
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NLRP3 inflammasome activation by aluminum phosphate.

The process begins with the phagocytosis of aluminum phosphate particles by APCs. Inside
the cell, these particles can lead to lysosomal destabilization and the release of cathepsin B
into the cytosol. This event triggers the assembly of the NLRP3 inflammasome, a multi-protein
complex consisting of NLRP3, the adaptor protein ASC, and pro-caspase-1.[7] The assembled
inflammasome leads to the cleavage and activation of caspase-1. Active caspase-1 then
cleaves the precursor forms of the pro-inflammatory cytokines interleukin-13 (pro-IL-13) and
interleukin-18 (pro-IL-18) into their mature, active forms (IL-13 and IL-18).[7] The secretion of
these cytokines promotes local inflammation, the recruitment of other immune cells, and
ultimately enhances the adaptive immune response to the co-administered antigen.
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Application in Catalysis

Aluminum phosphate is also utilized as a solid acid catalyst and as a catalyst support in various
organic reactions due to its thermal stability and acidic surface properties.

Experimental Workflow for Catalyst Characterization

To evaluate the efficacy of a synthesized aluminum phosphate catalyst, a systematic
characterization workflow should be employed. This workflow typically involves assessing the
physical and chemical properties of the catalyst and then evaluating its performance in a model
reaction.
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Workflow for aluminum phosphate catalyst characterization.

Experimental Protocol: Catalytic Activity in
Esterification
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This protocol outlines a method to evaluate the catalytic activity of aluminum phosphate in the

esterification of a carboxylic acid with an alcohol.

Materials:

Synthesized aluminum phosphate catalyst
Carboxylic acid (e.g., acetic acid)

Alcohol (e.g., n-butanol)

Inert solvent (e.g., toluene)

Internal standard for gas chromatography (e.g., decane)

Procedure:

Catalyst Preparation:

o Ensure the aluminum phosphate catalyst is activated, typically by heating under vacuum
or in an inert atmosphere to remove adsorbed water.

Reaction Setup:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the
carboxylic acid, alcohol, and the inert solvent.

o Add a known amount of the aluminum phosphate catalyst to the reaction mixture.
o Add the internal standard.
Reaction:

o Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and maintain it for
a specific reaction time (e.g., 1-5 hours), with constant stirring.

Sampling and Analysis:

o At regular intervals, withdraw small aliquots of the reaction mixture.
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o Cool the aliquots and analyze them using gas chromatography (GC) to determine the
concentration of the reactants and the ester product.

o Data Analysis:

o Calculate the conversion of the carboxylic acid and the selectivity for the ester product
based on the GC data.

o After the reaction, the catalyst can be recovered by filtration, washed, dried, and reused to
test its stability and reusability.

Conclusion

Aluminum phosphate is a compound of significant interest in both materials science and
medicine. Its well-defined chemical and physical properties, coupled with established synthesis
protocols, allow for the production of materials tailored for specific applications. In the
pharmaceutical industry, its role as a vaccine adjuvant is critical for enhancing immunogenicity,
with the activation of the NLRP3 inflammasome being a key mechanism. In the field of
catalysis, its acidic nature and stability make it a viable candidate for various organic
transformations. This guide provides a foundational understanding and practical protocols to
aid researchers and drug development professionals in harnessing the potential of aluminum
phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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